ethyl 4-[(2,3-dihydro-4H-1,4-benzothiazin-4-ylcarbonyl)amino]benzoate

• IUPAC Name: ethyl 4-(2,3-dihydro-1,4-benzothiazine-4-carbonylamino)benzoate
• InChI: InChI=1S/C18H18N2O3S/c1-2-23-17(21)13-7-9-14(10-8-13)19-18(22)20-11-12-24-16-6-4-3-5-15(16)20/h3-10H,2,11-12H2,1H3,(H,19,22)
• InChI Key: OIHOHTKWOSMKOU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)N2CCSC3=CC=CC=C32
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

Ethyl 4-[(2,3-dihydro-4H-1,4-benzothiazin-4-ylcarbonyl)amino]benzoate is a compound that belongs to the class of benzothiazine derivatives.

Preparation Methods

The synthesis of ethyl 4-[(2,3-dihydro-4H-1,4-benzothiazin-4-ylcarbonyl)amino]benzoate typically involves the reaction of 2,3-dihydro-4H-1,4-benzothiazin-4-one with ethyl 4-aminobenzoate under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as a base like triethylamine in an organic solvent like dichloromethane . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

Ethyl 4-[(2,3-dihydro-4H-1,4-benzothiazin-4-ylcarbonyl)amino]benzoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the benzothiazine ring can be substituted with various nucleophiles under appropriate conditions.

Scientific Research Applications

Chemistry: It serves as a precursor for the synthesis of other benzothiazine derivatives, which are valuable intermediates in organic synthesis.

Biology: The compound exhibits significant biological activities, including antibacterial, antifungal, and anti-inflammatory properties.

Medicine: Due to its biological activities, it is being explored for potential therapeutic applications, such as in the development of new drugs for treating infections and inflammatory diseases.

Industry: The compound is also used in the development of new materials with specific properties, such as corrosion inhibitors and stabilizers.

Mechanism of Action

The mechanism of action of ethyl 4-[(2,3-dihydro-4H-1,4-benzothiazin-4-ylcarbonyl)amino]benzoate involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and proteins, leading to its antibacterial and anti-inflammatory effects . The exact molecular targets and pathways may vary depending on the specific biological activity being studied .

Comparison with Similar Compounds

Ethyl 4-[(2,3-dihydro-4H-1,4-benzothiazin-4-ylcarbonyl)amino]benzoate can be compared with other benzothiazine derivatives, such as:

2-(phenylmethylidene)-3,4-dihydro-2H-1,4-benzothiazin-3-one: Known for its antibacterial properties.

4H-3,1-Benzothiazin-4-ones: These compounds exhibit a range of biological activities, including anti-inflammatory and antimicrobial effects.

The uniqueness of this compound lies in its specific structure, which imparts distinct biological activities and makes it a valuable compound for various applications .